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Compound of Interest

Compound Name: (4-Methylcyclohexyl)methanol

Cat. No.: B126014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (4-
Methylcyclohexyl)methanol (MCHM) in agueous and organic media. MCHM is an alicyclic
primary alcohol that exists as a mixture of cis and trans isomers. Understanding its solubility is
crucial for a variety of applications, including environmental analysis, chemical synthesis, and
formulation development. While quantitative data in organic solvents is limited in publicly
available literature, this guide synthesizes known values for aqueous solubility and provides a
framework for determining its solubility in other media based on its physicochemical properties
and established experimental protocols.

Quantitative Solubility Data

The solubility of (4-Methylcyclohexyl)methanol is significantly influenced by the solvent's
polarity and the isomeric form of the MCHM.

Solubility in Water

The aqueous solubility of total MCHM has been experimentally determined. The individual
isomers exhibit different solubilities, with the cis isomer being more water-soluble than the trans
isomer.[1]
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Compound

Temperature (°C)

Molar Solubility

Solubility (mg/L) (moliL)

Total (4-
Methylcyclohexyl)met
hanol

23

2250 + 50[1] ~0.0175

Total (4-
Methylcyclohexyl)met

hanol

2430 + 64[1] ~0.0189

cis-(4-
Methylcyclohexyl)met
hanol

23

1300 ~0.0101

trans-(4-
Methylcyclohexyl)met
hanol

23

1010 ~0.0079

Note: Molar solubility is estimated based on the molecular weight of MCHM (128.21 g/mol ).

Solubility in Organic Solvents

While specific quantitative data for the solubility of (4-Methylcyclohexyl)methanol in various

organic solvents are not readily available in the reviewed scientific literature, its chemical

structure provides strong indications of its expected behavior. As a molecule with a significant

nonpolar hydrocarbon backbone (the methylcyclohexyl group) and a polar hydroxyl group,

MCHM is characterized as being highly soluble in many organic solvents.[2][3][4] The principle

of "like dissolves like" suggests that it will be readily miscible with other alcohols and polar

organic solvents.
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Solvent CAS Number Expected Solubility Rationale

Both are alcohols
Ethanol 64-17-5 Miscible capable of hydrogen
bonding.

Both are alcohols
Methanol 67-56-1 Miscible capable of hydrogen
bonding.

MCHM's hydroxyl

Highly Soluble / group can interact
Acetone 67-64-1 o ]
Miscible with the polar carbonyl
group of acetone.
DMSO is a highly
) ) ) polar aprotic solvent
Dimethyl Sulfoxide Highly Soluble /
67-68-5 o capable of strong
(DMSO) Miscible ) ]
dipole-dipole
interactions.
The octanol-water
partition coefficient
(Log Kow) for the cis
_ and trans isomers are
Highly Soluble /
Octanol 111-87-5 o 2.35 and 2.46,
Miscible

respectively, indicating
high lipophilicity and
therefore high

solubility in octanol.[1]

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure. The
shake-flask method is a widely recognized and robust technique for determining the equilibrium
solubility of a substance in a given solvent. This method is recommended by the Organisation
for Economic Co-operation and Development (OECD) under guideline 105 for water solubility
and can be adapted for organic solvents.
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Principle of the Shake-Flask Method

A supersaturated solution of the substance in the solvent is prepared and agitated at a constant
temperature for a sufficient period to reach equilibrium. After equilibration, the undissolved solid
Is separated from the saturated solution, and the concentration of the substance in the clear
solution is determined by a suitable analytical method.

Detailed Methodology

1. Materials and Equipment:
¢ (4-Methylcyclohexyl)methanol (high purity, with known isomer ratio if possible)

e Solvents (analytical grade): Distilled or deionized water, Ethanol, Methanol, Acetone, DMSO,
etc.

e Analytical balance (readable to at least 0.1 mg)

e Thermostatically controlled shaker or water bath

e Centrifuge

¢ Syringe filters (e.g., 0.45 um PTFE or other solvent-compatible material)
e Volumetric flasks and pipettes

e Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame lonization
Detector (GC-FID), High-Performance Liquid Chromatography (HPLC) with a suitable
detector).

2. Preliminary Test:

A preliminary test is recommended to estimate the approximate solubility and the time required
to reach equilibrium. This helps in optimizing the conditions for the definitive test.

¢ Add an excess amount of MCHM to a known volume of the solvent in a flask.

o Agitate the flask at the desired temperature.
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o Periodically take samples of the supernatant, filter, and analyze the concentration until a
plateau is reached. This time is taken as the equilibration time for the main experiment.

3. Definitive Test (Shake-Flask Procedure):
e Preparation of Test Solutions:

o Add an amount of (4-Methylcyclohexyl)methanol to several flasks to create a
suspension in a known volume of the solvent. The amount should be in excess of its
estimated solubility to ensure that a saturated solution is formed.

o Seal the flasks to prevent solvent evaporation.
o Equilibration:

o Place the flasks in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C £ 0.5 °C).

o Agitate the flasks for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is
reached. The agitation should be vigorous enough to ensure good mixing but not so
vigorous as to cause emulsification.

e Phase Separation:

o After the equilibration period, stop the agitation and allow the flasks to stand in the
constant temperature bath for a sufficient time (e.g., at least 24 hours) to allow the excess
MCHM to settle.

o Alternatively, for faster separation, centrifuge the samples at the same constant
temperature.

o Sample Collection and Analysis:

o Carefully withdraw a sample of the clear supernatant. To avoid disturbing the sediment, it
is advisable to use a syringe fitted with a filter.

o Quantify the concentration of MCHM in the sample using a pre-validated analytical method
(e.g., GC-FID or HPLC). A calibration curve should be prepared using standard solutions
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of MCHM of known concentrations.

o Data Calculation and Reporting:
o The solubility is reported as the average of at least three replicate determinations.

o The results should be expressed in units of mass per volume (e.g., g/L or mg/L) or as a
molar concentration (mol/L). The temperature of the determination must be reported.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of the
solubility of (4-Methylcyclohexyl)methanol using the shake-flask method.
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Caption: Experimental workflow for determining the solubility of (4-
Methylcyclohexyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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